Cas no 2309466-06-4 (1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid
• CAS No: 2309466-06-4
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6174266
• PubChem ID: 165830168
• Update Time: 2025-10-31

1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2309466-06-4
• EN300-7353391
• 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C13H17NO5/c1-8-10(12(17)18)5-9(7-15)14(8)6-11(16)19-13(2,3)4/h5,7H,6H2,1-4H3,(H,17,18)
• InChI Key： RVWBNVFCCNDYBU-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C=O)=CC(C(=O)O)=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.6Ų

Additional information on 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2309466-06-4 and Product Name: 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid

The compound with the CAS number 2309466-06-4 and the product name 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including a formyl group, a tert-butoxy group, and a pyrrole ring, makes it a versatile intermediate for various synthetic pathways.

Recent studies have highlighted the importance of 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid in the synthesis of bioactive molecules. The pyrrole core is a common motif in many pharmaceuticals, known for its ability to interact with biological targets effectively. The formyl group on the pyrrole ring provides a site for further functionalization, enabling the creation of more complex derivatives. This flexibility has made it a valuable building block in medicinal chemistry.

The tert-butoxy group in the compound's structure contributes to its stability and reactivity, making it suitable for various chemical transformations. This group is often employed to protect functional groups during synthetic processes, ensuring that other reactive sites remain available for further modifications. The combination of these features makes 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid an attractive candidate for the development of new therapeutic agents.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug discovery. Heterocycles, such as pyrroles, are known for their diverse biological activities and have been successfully incorporated into numerous drugs on the market. The structural features of 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid make it a promising candidate for further exploration in this area. Researchers have been exploring its potential as a precursor for the synthesis of novel compounds with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role in the synthesis of small molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating their activity to achieve therapeutic effects. The formyl group on the pyrrole ring can be easily converted into other functional groups, such as amides or esters, which are common motifs in drug molecules. This adaptability has made 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid a valuable tool in the arsenal of synthetic chemists.

Furthermore, the tert-butoxy group provides a means to control reactivity and selectivity during synthetic processes. This is particularly important when dealing with multifunctional compounds where multiple reactions need to be carried out in a controlled manner. The stability provided by this group ensures that other reactive sites remain intact until they are needed for subsequent transformations.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These methods have been used to explore the potential applications of 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid in drug discovery, providing insights into its interactions with biological targets.

The compound's potential extends beyond drug development into materials science and catalysis. The unique structural features of heterocyclic compounds like this one make them suitable for applications in organic electronics and catalytic systems. Researchers have been exploring its use as a ligand in transition metal catalysis, where it can facilitate various chemical reactions under mild conditions.

In conclusion, 1-[2-(tert-butoxy)-2-oxoethyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid represents a significant advancement in chemical research with potential applications across multiple fields. Its structural features make it a versatile intermediate for synthetic chemistry, particularly in the development of bioactive molecules. The growing interest in heterocyclic compounds and their applications underscores the importance of this compound in modern science.